Cas no 380552-06-7 (ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate)

• Product Name: ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate
• CAS No: 380552-06-7
• MF: C₂₀H₁₈N₂O₅
• MW: 366.367325305939
• CID: 5416881
• PubChem ID: 1527834
• Update Time: 2025-10-30

ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate Chemical and Physical Properties

Names and Identifiers

• ethyl (E)-4-(2-cyano-3-(2-hydroxy-5-methoxyphenyl)acrylamido)benzoate
• Benzoic acid, 4-[[2-cyano-3-(2-hydroxy-5-methoxyphenyl)-1-oxo-2-propen-1-yl]amino]-, ethyl ester
• ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate

• Inchi： 1S/C20H18N2O5/c1-3-27-20(25)13-4-6-16(7-5-13)22-19(24)15(12-21)10-14-11-17(26-2)8-9-18(14)23/h4-11,23H,3H2,1-2H3,(H,22,24)
• InChI Key： MADVXBCOFXCJEQ-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)C1=CC=C(NC(=O)C(C#N)=CC2=CC(OC)=CC=C2O)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate

Comprehensive Overview of Ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate (CAS No. 380552-06-7)

The compound ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate (CAS No. 380552-06-7) is a synthetic organic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, featuring a cyano group, a methoxyphenyl moiety, and an ethyl benzoate ester, makes it a versatile intermediate for developing novel therapeutics and functional materials. Researchers are particularly interested in its potential applications in drug discovery, photodynamic therapy, and organic electronics.

One of the key features of this compound is its conjugated system, which includes a prop-2-enamido bridge. This structural motif is often associated with UV absorption and fluorescence properties, making it valuable for optical materials and sensor technologies. Recent studies have explored its role in bioimaging and targeted drug delivery, aligning with the growing demand for precision medicine solutions. The hydroxy-methoxyphenyl group further enhances its reactivity, enabling modifications for tailored applications.

In the context of green chemistry, ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate has been investigated for its potential as a biodegradable precursor. With increasing focus on sustainable synthesis, researchers are optimizing its production to minimize environmental impact. Questions like "How can this compound reduce waste in pharmaceutical manufacturing?" or "What are its eco-friendly derivatives?" reflect current industry trends.

The compound’s CAS No. 380552-06-7 is frequently searched in academic databases, underscoring its relevance in medicinal chemistry and material science. Its cyanoacrylate-like structure also sparks interest in adhesive technologies, though its primary use remains in high-value R&D. As AI-driven molecular design gains traction, this compound serves as a case study for computational modeling of structure-activity relationships.

From a commercial perspective, ethyl 4-(2E)-2-cyano-3-(2-hydroxy-5-methoxyphenyl)prop-2-enamidobenzoate is supplied by specialty chemical vendors catering to life sciences and advanced materials sectors. Its pricing and purity (e.g., HPLC-grade) are common queries among buyers, highlighting the need for transparent supply chains. Regulatory compliance, particularly in REACH and GMP frameworks, further influences its market dynamics.

Future research directions may explore its synergistic effects with nanoparticles or biopolymers, addressing challenges in cancer therapy or wearable sensors. As the scientific community prioritizes multifunctional compounds, CAS No. 380552-06-7 exemplifies innovation at the intersection of chemistry and technology.